Cas no 1258639-58-5 (methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride)

• Product Name: methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride
• CAS No: 1258639-58-5
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 4582788
• Update Time: 2025-06-12

methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride

• Inchi： 1S/C11H15NO3.ClH/c1-11(12,10(13)14-2)8-15-9-6-4-3-5-7-9;/h3-7H,8,12H2,1-2H3;1H
• InChI Key： PTSWHQHKSXWRQP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(N)(C)C(=O)OC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride

Recent Advances in the Study of Methyl 2-amino-2-methyl-3-phenoxypropanoate Hydrochloride (CAS: 1258639-58-5)

Methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride (CAS: 1258639-58-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug development and therapeutic interventions. The compound's hydrochloride salt form enhances its solubility and stability, making it a promising candidate for further pharmacological evaluation.

Recent research has focused on the synthesis and optimization of methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride, with particular attention to its stereochemistry and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its suitability for biological testing. These efforts are critical for establishing a reliable supply chain for preclinical and clinical studies.

In vitro studies have demonstrated that methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. For instance, preliminary data suggest its potential as an inhibitor of certain proteases involved in inflammatory and neurodegenerative diseases. These findings have spurred further investigations into its mechanism of action and therapeutic efficacy, with the aim of developing novel treatments for conditions such as Alzheimer's disease and rheumatoid arthritis.

Moreover, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are currently under investigation. Early results indicate favorable bioavailability and minimal toxicity, which are essential attributes for any drug candidate. Researchers are also exploring its potential synergies with existing therapeutic agents, which could enhance its clinical applicability and reduce the likelihood of resistance development.

In conclusion, methyl 2-amino-2-methyl-3-phenoxypropanoate hydrochloride (CAS: 1258639-58-5) represents a promising avenue for future drug development. Its unique chemical properties and preliminary biological activity warrant further exploration, particularly in the context of unmet medical needs. Continued research efforts will be crucial in elucidating its full therapeutic potential and translating these findings into clinically viable treatments.